2-(Chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-(chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C12H9ClN2O2/c1-7-8-4-2-3-5-9(8)16-11(7)12-15-14-10(6-13)17-12/h2-5H,6H2,1H3
• InChI Key: HWZKGZKPMHOXSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C3=NN=C(O3)CCl
• Molecular Formula: C12H9ClN2O2
• Molecular Weight: 248.66 g/mol

Description

2-(Chloromethyl)-5-(3-methyl-1-benzofuran-2-yl)-1,3,4-oxadiazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring and a benzofuran ring. This compound has shown promising results in numerous studies, and its synthesis method is relatively straightforward.

Scientific Research Applications

Synthesis and Mesomorphic Behavior

One study involves the synthesis and characterization of 1,3,4-oxadiazole derivatives, examining their mesomorphic behavior and photoluminescent properties. These derivatives showed promising results in terms of wide mesomorphic temperature ranges and strong fluorescence emissions, indicating potential applications in materials science, particularly in the development of new types of liquid crystal displays and photoluminescent materials (Han et al., 2010).

Anticancer and Antimicrobial Activities

Another research direction explores the anticancer and antimicrobial activities of benzimidazole derivatives containing the 1,3,4-oxadiazole nucleus. These studies demonstrate the potential of such compounds in the development of new therapeutic agents, highlighting their effectiveness against various cancer cell lines and microbial strains, thus offering insights into their pharmacological applications (Rashid et al., 2012).

Corrosion Inhibition

Research has also been conducted on the use of 1,3,4-oxadiazole derivatives as corrosion inhibitors for mild steel in acidic environments. These studies provide valuable information on the compounds' physicochemical properties and their interactions with metal surfaces, suggesting their potential industrial application in protecting metals from corrosion (Ammal et al., 2018).

Fluoride Sensing

Furthermore, there is research on the development of fluoride chemosensors that contain phenol hydroxyl and 1,3,4-oxadiazole groups. These studies reveal the compounds' selective sensing capabilities for fluoride ions, indicating their potential use in environmental monitoring and analytical chemistry applications (Ma et al., 2013).